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Compound of Interest

Compound Name: Ac-Cys-NHMe

Cat. No.: B12363904 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the synthesis and purification of

N-acetyl-L-cysteine-N-methylamide (Ac-Cys-NHMe), a valuable building block in medicinal

chemistry and drug development. The methodologies presented herein are based on

established chemical principles and analogous preparations of similar compounds, offering a

robust framework for its production in a laboratory setting.

Overview and Physicochemical Properties
Ac-Cys-NHMe is a derivative of the amino acid cysteine, featuring an acetylated N-terminus

and an N-methylated C-terminal amide. These modifications can enhance metabolic stability

and alter the pharmacokinetic profile of parent molecules. Its primary application is as a non-

canonical amino acid building block for specialized applications such as the Lysine Acylation

using Conjugating Enzymes (LACE) technique, which enables site-specific modification of

proteins.[1]

The key physicochemical properties of Ac-Cys-NHMe are summarized in the table below.
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Property Value Reference

Molecular Formula C₆H₁₂N₂O₂S

Molecular Weight 176.23 g/mol

CAS Number 10061-65-1

Appearance
White to faint yellow powder or

crystals

Solubility
Soluble to 100 mM in water

and DMSO

Storage Store at -20°C

Synthesis of Ac-Cys-NHMe: A Two-Step Solution-
Phase Approach
The recommended synthetic route for Ac-Cys-NHMe is a two-step, solution-phase process

commencing from the readily available N-acetyl-L-cysteine. This method is analogous to the

industrial synthesis of N-acetylcysteine amide (NACA) and is favored for its efficiency and

scalability. The overall reaction scheme is depicted below.
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N-acetyl-L-cysteine

N-acetyl-L-cysteine
methyl ester

N-acetyl-L-cysteine
methyl ester

Ac-Cys-NHMe
(Crude Product)

  Methylamine (aq. or in THF/MeOH)
  Room Temperature, ~6-24h  
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Recrystallization Preparative RP-HPLC

Crude Ac-Cys-NHMe

Select Purification Method

Dissolve in minimal
hot solvent (e.g., Ethanol)

   For large scale,
cost-effective purification

Dissolve in mobile phase

For high purity,
smaller scale

Slowly cool to induce
crystallization

Filter to collect crystals

Wash with cold solvent

Dry under vacuum

Pure Ac-Cys-NHMe
(>95% Purity)

Inject onto C18 column

Elute with ACN/Water
gradient (+0.1% TFA)

Collect fractions

Lyophilize pure fractions

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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